Cas no 60283-31-0 (2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose)

• Product Name: 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose
• CAS No: 60283-31-0
• MF: C₁₄H₂₅NO₁₁
• MW: 383.348405599594
• CID: 951570
• PubChem ID: 49852395
• Update Time: 2025-10-31

2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose
• 2-ACETAMIDO-2-DEOXY-3-O-(A-D-GALACTOPYRANOSYL)-D-GALACTOPYRANOSE
• 2-ACETAMIDO-2-DEOXY-3-O-(ALPHA-D-GALACTOPYRANOSYL)-D-GALACTOSE
• Gal1-α-3GalNAc
• N-[(3R,4R,5R,6R)-2,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• α-Galactosyl-(1→3)-N-acetylgalactosamine
• 2-(Acetylamino)-2-deoxy-3-O-α-D-galactopyranosyl-D-galactose
• Galactosyl-α-1,3-N-acetylgalactosamine
• (Gal)1 (GalNAc)1
• Gal(a1-3)GalNAc
• 2-acetamido-2-deoxy-3-O-alpha-D-galactopyranosyl-D-galactopyranose
• A-D-galactopyranosyl)-D-galactose
• N-[(3R,4R,5R,6R)-2,5-dihydroxy-6-(hydroxymethyl)-4-{[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}oxan-3-yl]acetamide
• 2-Acetamido-2-deoxy-3-O-( alpha -D-galactopyranosyl)-D-galactose
• O_FULL_11000000000000_GS_29_c1
• Gal-alpha1,3-GalNAc
• alpha-D-galactosyl-(1->3)-N-acetylglucosamine
• alpha-D-Gal-(1->3)-D-GalNAc
• HMQPEDMEOBLSQB-HJZACBRZSA-N
• 2-Acetamido-2-deoxy-3-O-(?-D-galactopyranosyl)-D-galactose
• Q27130018
• W-203251
• CHEBI:60931
• alpha-D-galactopyranosyl-(1->3)-2-acetamido-2-deoxy-D-galactopyranose
• Epitope ID:144990
• alpha-D-Galp-(1->3)-D-GalpNAc
• 2-Acetamido-2-deoxy-3-O-(
• 60283-31-0

• Inchi： 1S/C14H25NO11/c1-4(18)15-7-12(9(20)6(3-17)24-13(7)23)26-14-11(22)10(21)8(19)5(2-16)25-14/h5-14,16-17,19-23H,2-3H2,1H3,(H,15,18)/t5-,6-,7-,8+,9+,10+,11-,12-,13?,14-/m1/s1
• InChI Key： HMQPEDMEOBLSQB-HJZACBRZSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]([C@@H](CO)OC([C@@H]1NC(C)=O)O)O

Computed Properties

• Exact Mass: 383.14300
• Monoisotopic Mass: 383.14276061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 198Ų

Experimental Properties

• Melting Point: 152-155?C
• PSA: 198.40000
• LogP: -4.86250

2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose

Compound CAS No. 60283-31-0: 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose

The compound with CAS No. 60283-31-0, known as 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose, is a highly specialized sugar derivative with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes an acetamido group at the 2-position, a deoxy group at the same position, and an α-D-galactopyranosyl substituent at the 3-position of a D-galactose backbone. These structural features make it a valuable molecule for research and development in areas such as drug delivery systems, biochemistry, and glycomics.

Recent studies have highlighted the potential of 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose in the field of drug delivery systems. Its ability to interact with specific glycan receptors on cell surfaces has been exploited to design targeted drug delivery vehicles. For instance, researchers have demonstrated that this compound can serve as a ligand for mannose receptors, enabling the development of nanoparticles that selectively deliver therapeutic agents to specific tissues or cells. This application has significant implications for improving the efficacy and reducing the side effects of various medications.

In addition to its role in drug delivery, 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose has also been studied for its potential in biotechnology. Its unique glycosylation pattern makes it a valuable tool for studying glycan-protein interactions. Recent advancements in glycomics have allowed researchers to better understand how this compound interacts with proteins such as lectins and antibodies, providing insights into its role in immune responses and disease progression.

The synthesis of this compound involves a series of carefully controlled reactions, including protection/deprotection strategies and glycosylation techniques. Researchers have developed efficient methods to synthesize 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose, ensuring high purity and yield. These methods have been optimized to meet the growing demand for this compound in both academic research and industrial applications.

Moreover, 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose has shown promise in the field of food science. Its ability to form stable complexes with certain proteins has led to its use as a stabilizer in food products. Recent studies have explored its potential as a natural additive that can enhance the shelf life and sensory properties of foods without compromising safety or nutritional value.

In conclusion, CAS No. 60283-31-0, or 2-Acetamido-2-deoxy-3-O-(α-D-galactopyranosyl)-D-galactose, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its significance in the fields of chemistry, biology, and biotechnology is expected to grow further.